all-trans Retinoyl β-D-Glucuronide, >85per cent By HPLC

• CAS No.: 401-10-5
• Product Name: all-trans Retinoyl β-D-Glucuronide, >85per cent By HPLC
• Molecular Formula: C26H36O8
• Molecular Weight: 476.6 g/mol
• IUPAC Name: (2S,3S,4S,5R,6S)-6-[(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C26H36O8/c1-15(11-12-18-17(3)10-7-13-26(18,4)5)8-6-9-16(2)14-19(27)33-25-22(30)20(28)21(29)23(34-25)24(31)32/h6,8-9,11-12,14,20-23,25,28-30H,7,10,13H2,1-5H3,(H,31,32)/b9-6+,12-11+,15-8+,16-14+/t20-,21-,22+,23-,25+/m0/s1
• Standard InChIKey: MTGFYEHKPMOVNE-NEFMKCFNSA-N
• Isomeric SMILES: CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/C(=O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O)/C)/C
• SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)C)C
• Canonical SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)C)C
• Physical Description: Solid
• Description: Retinoyl b-glucuronide, also known as 13-cis-retinoate, belongs to the class of organic compounds known as diterpene glycosides. These are diterpenoids in which an isoprene unit is glycosylated. Retinoyl b-glucuronide is considered to be a practically insoluble (in water) and relatively neutral molecule. Retinoyl b-glucuronide has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, retinoyl b-glucuronide is primarily located in the cytoplasm, membrane (predicted from logP) and endoplasmic reticulum. Retinoyl b-glucuronide can be biosynthesized from all-trans-retinoic acid through the action of the enzyme UDP-glucuronosyltransferase 1-1. In humans, retinoyl b-glucuronide is involved in the retinol metabolism pathway. Retinoyl b-glucuronide is also involved in the metabolic disorder called vitamin a deficiency.; 1-O-all-trans-retinoyl-beta-glucuronic acid is a retinoid that is retinoic acid in which the carboxy proton has been replaced by a beta-D-glucuronyl residue. It has a role as a human metabolite. It is a member of glucuronic acids and a retinoid. It derives from an all-trans-retinoic acid. It is a conjugate acid of a 1-O-(all-trans-retinoyl)-beta-D-glucuronate.
• Synonyms: 13-cis-retinoyl glucuronide; 9-cis-retinoyl-beta-D-glucuronide; retinoyl beta-glucuronide; retinoyl glucuronide; trans-retinoyl glucuronide
• PubChem Compound: 5281877
• Last Modified: Nov 11 2021